87199-16-4((3-formylphenyl)boronic acid),F0445

(3-formylphenyl)boronic acid Properties

Names and Identifiers

- 3-Formylphenylboronic acid
- 3-Formylbenzeneboronic acid
- 3-Boronobenzaldehyde~3-Formylphenylboronic acid
- 3-Formylphenylboronic Acid (contains varying amounts of Anhydride)
- (3-Formylphenyl)boronic acid
- 2-bromo-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone
- 3-(DIHYDROXYBORYL)BENZALDEHYDE
- (3-Formylbenzene)boronic acid
- m-formyl-benzeneboronic acid
- m-Formylphenylboronic acid
- 3-Formylbenzeneboronic Acid (contains varying amounts of Anhydride)
- 3-Boronobenzaldehyde
- 3-formyl phenylboronic acid
- 3-formylboronic acid
- Boronic acid, (3-formylphenyl)-
- 3-formylphenyl boronic acid
- 3-Formylphenylboronicacid
- PubChem1719
- 3-formylbenzenboronic acid
- 3-formylphenyl-boronic acid
- 3-formyl-benzeneboronic acid
- 3-formylbenzene-boronic acid
- 3-formylb
- B-(3-Formylphenyl)boronic acid (ACI)
- Benzeneboronic acid, m-formyl- (6CI, 7CI)
- Boronic acid, (3-formylphenyl)- (9CI)
- 3-Formylphenylboronic acid,98%
- SCHEMBL157163
- Z1160902377
- 3-(formyl)-phenyl-boronic acid
- CS-W002464
- HY-W002464
- BP-11906
- SY002947
- AC-5367
- EN300-73566
- 87199-16-4
- Q-103432
- 3-(Dihydroxyboryl)benzaldehyde
- B-(3-Formylphenyl)boronic Acid; (3-Formylbenzene)boronic Acid; m-Formylphenylboronic Acid
- DTXSID10370246
- HJBGZJMKTOMQRR-UHFFFAOYSA-N
- ALBB-006128
- MFCD00161356
- 3-formyl phenyl boronic acid
- AF-399/25108027
- (3-formylphenyl)boronicacid
- 3-Formylbenzeneboronic Acid
- STK503729
- AS-2282
- 3-formyl-benzene-boronic acid
- AKOS000265129
- F1371-0205
- (3-formylphenyl) boronic acid
- BCP27276
- F0445
- DB-031935
- 3-formylbenzene boronic acid
- (3-formylphenyl)boronic acid
- +Expand
- MDL： MFCD00161356
- InChIKey： HJBGZJMKTOMQRR-UHFFFAOYSA-N
- Inchi： 1S/C7H7BO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-5,10-11H
- SMILES： O=CC1C=C(B(O)O)C=CC=1
- BRN： 3030769

Computed Properties

Exact Mass: 150.048824g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 150.048824g/mol
Monoisotopic Mass: 150.048824g/mol
Topological Polar Surface Area: 57.5Å²
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: -0.82110
PSA: 57.53000
Refractive Index: 1.548
Boiling Point: 354.4±44.0 °C at 760 mmHg
Melting Point: 109-113 °C
Flash Point: 168.128℃
Color/Form: Pale-yellow to Yellow-brown Solid
Solubility: Not determined
Sensitiveness: Air Sensitive
Density: 1.2440

(3-formylphenyl)boronic acid Security Information

Symbol: GHS05
WGK Germany：3
Safety Instruction： S22-S26-S36/37/39-S45-S37/39
Risk Phrases：R34
Dangerous goods sign： C
Hazardous Material transportation number：UN 3261 8/PG 3
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：warning
Storage Condition：Inert atmosphere,2-8°C
PackingGroup：III
Risk Phrases： 34
Signal Word：Danger
HazardClass：8

(3-formylphenyl)boronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-formylphenyl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JYR-5g	(3-Formylphenyl)boronic acid	87199-16-4	97%	5g	$6.00	2024-04-21
A2B Chem LLC	AB65043-5g	3-Formylphenylboronic acid	87199-16-4	97%	5g	$6.00	2024-04-19
abcr	AB467743-5 g	3-Formylphenylboronic acid, 95%; .	87199-16-4	95%	5g	€61.80	2023-04-21
Alichem	A019121208-500g	(3-Formylphenyl)boronic acid	87199-16-4	97%	500g	$259.38	2023-08-31
Ambeed	A176705-5g	(3-Formylphenyl)boronic acid	87199-16-4	97%	5g	$7.0	2024-05-30
Apollo Scientific	OR6998-25g	3-Formylbenzeneboronic acid	87199-16-4		25g	£19.00	2023-09-01
AstaTech	55484-5/G	3-BORONOBENZALDEHYDE	87199-16-4	95%	5g	$9	2023-09-17
Enamine	EN300-73566-0.05g	(3-formylphenyl)boronic acid	87199-16-4	95%	0.05g	$19.0	2023-04-28
FUJIFILM	327-57211-1g	m-Formylphenylboronic Acid	87199-16-4		1g	JPY 3400	2023-09-15
Key Organics Ltd	AS-2282-100G	3-Formylphenylboronic acid	87199-16-4	>95%	100g	£90.00	2023-09-08

(3-formylphenyl)boronic acid Synthesis

Synthetic Circuit 1

2246556-65-8

87199-16-4

Reaction Conditions

1.1 Reagents: 1,1,3,3-Tetramethyldisiloxane , Oxygen Catalysts: Iron chloride (FeCl3) Solvents: Ethanol ; 12 h, rt

Reference

Iron-catalyzed oxidative C-C(vinyl) σ-bond cleavage of allylarenes to aryl aldehydes at room temperature with ambient air

Liu, Binbin; et al, Chemical Communications (Cambridge, 2019, 55(33), 4817-4820

Synthetic Circuit 2

17933-03-8

87199-16-4

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: 1-Hexadecanaminium, N,N,N-trimethyl-, (PB-7-34-111′1′2)-oxodiperoxy(2-pyridineca… Solvents: Water ; 24 h, 50 °C

Reference

Controlled and Predictably Selective Oxidation of Activated and Unactivated C(sp3)-H Bonds Catalyzed by a Molybdenum-Based Metallomicellar Catalyst in Water

Thiruvengetam, Prabaharan; et al, Journal of Organic Chemistry, 2022, 87(6), 4061-4077

Synthetic Circuit 3

17933-03-8

87199-16-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide , Potassium persulfate , Poly(methylhydrosiloxane) Catalysts: Ferrous chloride Solvents: Acetonitrile , Water ; 6 h, 80 °C

Reference

Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes

Hu, Penghui; et al, Nature Communications, 2019, 10(1), 1-9

Synthetic Circuit 4

67073-72-7

87199-16-4

Reaction Conditions

1.1 Reagents: Magnesium , Lithium chloride Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Propanoic acid, 2,2-dimethyl-, zinc salt (2:1) ; 15 min, rt
1.3 Reagents: Triisopropyl borate Catalysts: Cuprate(2-), dichloroiodo-, dilithium Solvents: Tetrahydrofuran ; 12 h, rt

Reference

Copper-Catalyzed Monoorganylation of Trialkyl Borates with Functionalized Organozinc Pivalates

Fu, Ying ; et al, ChemCatChem, 2018, 10(19), 4253-4257

Synthetic Circuit 5

850623-42-6

87199-16-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide , Potassium persulfate , Poly(methylhydrosiloxane) Catalysts: Ferrous chloride Solvents: Acetonitrile , Water ; 6 h, 80 °C

Reference

Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes

Hu, Penghui; et al, Nature Communications, 2019, 10(1), 1-9

Synthetic Circuit 6

3132-99-8

87199-16-4

Reaction Conditions

Reference

Boron-10 carriers for neutron capture therapy (NCT). A new synthetic method via condensation with aldehydes having boronic moiety

Yamamoto, Yoshinori; et al, Tetrahedron Letters, 1989, 30(51), 7191-4

Synthetic Circuit 7

87199-16-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

Application of the 'resin-capture-release' methodology to macrocyclization via intramolecular Suzuki-Miyaura coupling

Lobregat, Virginie; et al, Chemical Communications (Cambridge, 2001, (9), 817-818

(3-formylphenyl)boronic acid Raw materials

(3-formylphenyl)boronic acid Preparation Products

(3-formylphenyl)boronic acid (87199-16-4)

(3-formylphenyl)boronic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:87199-16-4)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:87199-16-4)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:87199-16-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87199-16-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:87199-16-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

(3-formylphenyl)boronic acid Related Literature

1. Boronic acid-modified poly(amidoamine) dendrimers as sugar-sensing materials in water

X. Liang,M. Bonizzoni J. Mater. Chem. B 2016 4 3094
2. Boronic acid-modified poly(amidoamine) dendrimers as sugar-sensing materials in water

X. Liang,M. Bonizzoni J. Mater. Chem. B 2016 4 3094
3. Syntheses, optical and intramolecular magnetic properties of mono- and di-radicals based on nitronyl-nitroxide and oxoverdazyl groups appended to 2,6-bispyrazolylpyridine cores

Pramiti Hui,Khaja Md. Arif,Rajadurai Chandrasekar Org. Biomol. Chem. 2012 10 2439
4. Boron and nitrogen co-doped single-layered graphene quantum dots: a high-affinity platform for visualizing the dynamic invasion of HIV DNA into living cells through fluorescence resonance energy transfer

Rong Sheng Li,Binfang Yuan,Jia Hui Liu,Meng Li Liu,Peng Fei Gao,Yuan Fang Li,Ming Li,Cheng Zhi Huang J. Mater. Chem. B 2017 5 8719
5. Towards stable deep-blue emission and low efficiency roll-off in OLEDs based on phenanthroimidazole dimers

Zhiming Wang,Xueying Li,Kaiqi Xue,Hui Li,Xiaojuan Zhang,Yulong Liu,Zhenqiang Yu,Ping Lu,Ping Chen J. Mater. Chem. C 2016 4 1886
6. Acid-regulated boron–nitrogen codoped multicolor carbonized polymer dots and applications for pH sensing and trace water detection

Ge Lv,Ziwei Wang,Wenjing Li,Guannan Zhu,Beibei Liu,Bin Song,Min Wu,Xiao Gong Nanoscale 2022 14 12762
7. Synthesis, characterization and biological activities of 3-aryl-1,4-naphthoquinones – green palladium-catalysed Suzuki cross coupling

Aline da R. Louvis,Nayane A. A. Silva,Felipe S. Semaan,Fernando de C. da Silva,Gabriela Saramago,Laís C. S. V. de Souza,Bruno L. A. Ferreira,Helena C. Castro,Juliana P. Salles,André L. A. Souza,Robson X. Faria,Vitor F. Ferreira,Daniela de L. Martins New J. Chem. 2016 40 7643
8. Synthesis and stability study of isocyano aryl boronate esters and their synthetic applications

Hao-Ping Fang,Chia-Chieh Fu,Chin-Kuen Tai,Ken-Hao Chang,Ru-Han Yang,Meng-Ju Wu,Hsien-Chi Chen,Chia-Jung Li,Shi-Qing Huang,Wan-Hsiang Lien,Chih-Hsin Chen,Chung-Hung Hsieh,Bo-Cheng Wang,Siu-Fung Cheung,Po-Shen Pan RSC Adv. 2016 6 30362
9. Immobilisation and stabilisation of glycosylated enzymes on boronic acid-functionalised silica nanoparticles

Seyed Amirabbas Nazemi,Magdalena Olesińska,Cinzia Pezzella,Simona Varriale,Chia-Wei Lin,Philippe F.-X. Corvini,Patrick Shahgaldian Chem. Commun. 2021 57 11960
10. Synthesis and NMR and mass spectrometric study of ammonioacetohydrazones of formylphenylboronic acids as novel ionic prospective sugar receptors

Gra?yna Bartkowiak,?ukasz Popenda,Stefan Jurga,Grzegorz Schroeder New J. Chem. 2015 39 4695
11. Bifunctional mannoside–glucosinolate glycoconjugates as enzymatically triggered isothiocyanates and FimH ligands

G. Cutolo,F. Reise,M. Schuler,R. Nehmé,G. Despras,J. Brekalo,P. Morin,P.-Y. Renard,T. K. Lindhorst,A. Tatibou?t Org. Biomol. Chem. 2018 16 4900

Cas no 87199-16-4 ((3-formylphenyl)boronic acid)

(3-formylphenyl)boronic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

(3-formylphenyl)boronic acid Security Information

(3-formylphenyl)boronic acid Customs Data

China Customs Code:

Overview:

Summary:

(3-formylphenyl)boronic acid Price

(3-formylphenyl)boronic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

(3-formylphenyl)boronic acid Raw materials

(3-formylphenyl)boronic acid Preparation Products

(3-formylphenyl)boronic acid Suppliers

(3-formylphenyl)boronic acid Related Literature

Related Categories

87199-16-4 ((3-formylphenyl)boronic acid) Related Products